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Compound of Interest

Compound Name: Disialyllactose

Cat. No.: B1599941 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of laboratory reagents is a cornerstone of operational safety and regulatory

compliance. This document provides a comprehensive, step-by-step guide to the safe disposal

of Disialyllactose, a non-hazardous biological compound. By adhering to these procedures,

laboratories can ensure a safe working environment while maintaining the integrity of their

research.

Disialyllactose: A Profile for Safe Handling
Disialyllactose is a complex oligosaccharide found in human milk and is utilized in various

research applications. Based on available safety data for structurally similar compounds such

as 3'-Sialyllactose and 6'-Sialyllactose, Disialyllactose is not classified as a hazardous

substance. The U.S. Food and Drug Administration (FDA) has designated 6'-Sialyllactose

sodium salt as "Generally Recognized As Safe" (GRAS) for use in infant formula, underscoring

its low toxicity.[1] While a specific Safety Data Sheet (SDS) for Disialyllactose is not readily

available, the data for related compounds consistently indicate a lack of hazardous properties.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1599941?utm_src=pdf-interest
https://www.benchchem.com/product/b1599941?utm_src=pdf-body
https://www.benchchem.com/product/b1599941?utm_src=pdf-body
https://www.benchchem.com/product/b1599941?utm_src=pdf-body
https://www.benchchem.com/product/b1599941?utm_src=pdf-body
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.benchchem.com/product/b1599941?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

Acute Toxicity (Oral)
No data available; considered non-toxic based

on related compounds.[2]

Skin Corrosion/Irritation
No data available; not expected to be an irritant.

[2]

Serious Eye Damage/Irritation
No data available; not expected to be an irritant.

[2]

Hazard Classification

Not classified as hazardous according to

available information on similar compounds.[3]

[4]

Environmental Hazards

No specific data available; as a biodegradable

oligosaccharide, it is not expected to pose a

significant environmental hazard.

Step-by-Step Disposal Protocol for Disialyllactose
The following protocol outlines the recommended procedure for the disposal of Disialyllactose
from a laboratory setting, treating it as a non-hazardous biological reagent.

1. Initial Assessment:

Confirm that the Disialyllactose waste is not mixed with any hazardous chemicals,

biological agents (e.g., infectious materials), or radioactive substances.

If the Disialyllactose is in a solution, identify all other components of the solution to ensure

they are also non-hazardous.

2. Decontamination (if applicable):

If the Disialyllactose has been used in a biological experiment and could potentially be

contaminated with non-hazardous microorganisms, it is good laboratory practice to

decontaminate the material.[5]

Autoclaving is a suitable method for the decontamination of biological materials.[6]
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3. Disposal of Liquid Waste:

For small quantities of aqueous solutions of Disialyllactose, disposal down the sanitary

sewer is generally acceptable, provided it complies with local regulations.[7][8]

Before disposal, neutralize the solution if it is acidic or basic.

Flush the drain with a generous amount of water to dilute the solution.

4. Disposal of Solid Waste:

Uncontaminated, solid Disialyllactose can be disposed of as regular municipal waste.[5]

Ensure the solid waste is placed in a securely sealed container to prevent dust formation.

5. Disposal of Empty Containers:

Rinse empty containers that held Disialyllactose with water.

Deface or remove the original label to avoid confusion.

The rinsed and unlabeled containers can typically be disposed of in the regular trash or

recycled, depending on the container material and local recycling guidelines.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Disialyllactose waste.
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Caption: Decision workflow for the proper disposal of Disialyllactose waste.
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By following these guidelines, laboratories can ensure the safe and compliant disposal of

Disialyllactose, contributing to a secure and efficient research environment. Always consult

your institution's specific safety and waste disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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